

Introduction: Targeting the Engine of Inflammation in Autoimmune Disease

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Peficitinib (hydrochloride)*

Cat. No.: *B12391228*

[Get Quote](#)

Autoimmune diseases represent a class of chronic conditions driven by a dysregulated immune system that mistakenly attacks the body's own tissue. A key feature of this pathology is the overproduction and aberrant signaling of cytokines, small proteins that act as key messengers in the immune system. The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is a principal signaling cascade that translates these extracellular cytokine signals into changes in gene expression, making it a critical hub for immune cell activation, proliferation, and inflammation.^{[3][4][5]} Consequently, the JAK-STAT pathway has emerged as a prime therapeutic target. Peficitinib, an orally bioavailable small-molecule inhibitor of the JAK family, was developed to target this pathway and has been approved for the treatment of rheumatoid arthritis (RA) in several countries.^{[6][7][8][9]} This guide provides a detailed overview of Peficitinib's mechanism of action, from its molecular interactions to its cellular and clinical consequences.

The JAK-STAT Signaling Pathway: A Master Regulator of Immunity


The JAK-STAT pathway is an elegant and rapid signal transduction system utilized by over 50 cytokines and growth factors.^{[1][3]} Its dysregulation is implicated in the pathogenesis of numerous autoimmune and inflammatory disorders.^{[1][2][4]}

Core Components and Activation Cascade: The pathway consists of four intracellular tyrosine kinases known as JAKs (JAK1, JAK2, JAK3, and Tyrosine Kinase 2 or TYK2) and seven STAT proteins (STAT1, STAT2, STAT3, STAT4, STAT5A, STAT5B, and STAT6).^{[1][3]}

The signaling process follows a canonical sequence:

- Cytokine Binding and Receptor Dimerization:** The binding of a cytokine (e.g., an interleukin or interferon) to its specific receptor on the cell surface causes the receptor chains to come together.
- JAK Activation:** This dimerization brings the receptor-associated JAKs into close proximity, allowing them to phosphorylate and activate each other (autophosphorylation).^{[4][10]}
- STAT Recruitment and Phosphorylation:** The activated JAKs then phosphorylate specific tyrosine residues on the intracellular tails of the cytokine receptors. These newly phosphorylated sites serve as docking stations for STAT proteins.^[10] Once recruited, the STATs are themselves phosphorylated by the activated JAKs.
- Dimerization and Nuclear Translocation:** Phosphorylated STATs detach from the receptor, form stable dimers with other phosphorylated STATs, and translocate into the cell nucleus.^{[10][11]}
- Gene Transcription:** Inside the nucleus, the STAT dimers bind to specific DNA sequences in the promoter regions of target genes, initiating the transcription of genes involved in inflammation, immune response, and cell growth.^{[5][10]}

In autoimmune conditions, this pathway becomes chronically activated, leading to a self-perpetuating cycle of inflammation and tissue damage.



[Click to download full resolution via product page](#)

Figure 1: The canonical JAK-STAT signaling pathway.

Peficitinib's Molecular Mechanism: A Pan-JAK Inhibitor

Peficitinib (hydrochloride) is a synthetic, small-molecule compound designed to penetrate the cell membrane and directly inhibit the function of JAK [12][13][14]. It functions as an ATP-competitive inhibitor, meaning it binds to the ATP-binding pocket of the JAK enzymes, preventing them from transferring phosphate groups and thus blocking their kinase activity.

Inhibitory Profile and Selectivity Peficitinib is characterized as a "pan-JAK inhibitor" because it demonstrates potent, low-nanomolar inhibitory activity towards all members of the JAK family. [15] While it inhibits all isoforms, *in vitro* kinase assays have shown a slight preferential activity towards JAK3. [13][16][17] This broad-spectrum inhibition allows Peficitinib to block the signaling of a wide range of cytokines implicated in autoimmune pathology.

JAK Isoform	Peficitinib IC ₅₀ (nM)	References
JAK1	3.9 - 4.0	[9][13][15][18][19]
JAK2	5.0	[9][13][15][18][19]
JAK3	0.7	[9][13][15][18][19]
TYK2	4.8	[9][13][15][18][19]

Table 1: In vitro half-maximal inhibitory concentrations (IC₅₀) of Peficitinib against JAK isoforms.

```
digraph "Peficitinib_MoA" {
graph [splines=ortho, nodesep=0.6];
node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"];
edge [fontname="Arial", fontsize=9];

"Cytokine" [shape=ellipse, style=filled, fillcolor="#FBBC05"];
"Receptor" [shape=record, label="Receptor", style=filled, fillcolor="#4285F4", fontcolor="FFFFFF"];
"JAK" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="FFFFFF"];
"Peficitinib" [shape=diamond, style=filled, fillcolor="#5F6368", fontcolor="FFFFFF"];
"STAT" [shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="FFFFFF"];
"pSTAT_dimer" [shape=box, style=filled, fillcolor="#34A853", fontcolor="FFFFFF", label="pSTAT Dimer"];
"Nucleus" [shape=cylinder, style=filled, fillcolor="#F1F3F4", label="Nucleus"];
"Inflammation_Genes" [shape=component, style=filled, fillcolor="#FBBC05", label="Pro-inflammatory\nGene Transcription"];

"Cytokine" -> "Receptor";
"Receptor" -> "JAK";
"JAK" -> "STAT" [label="Phosphorylation"];
"STAT" -> "pSTAT_dimer" -> "Nucleus" -> "Inflammation_Genes";

"Peficitinib" -> "JAK" [label="INHIBITION", color="#EA4335", style=bold, fontcolor="#EA4335", arrowhead=tee];

{rank=same; "JAK"; "Peficitinib"}
}
```

Figure 2: Peficitinib inhibits JAK, blocking downstream signaling.

Cellular Consequences of Peficitinib-Mediated JAK Inhibition

By blocking the central JAK enzymes, Peficitinib initiates a cascade of downstream effects that collectively dampen the inflammatory response.

- **Suppression of STAT Phosphorylation:** The most immediate consequence of JAK inhibition is the prevention of STAT protein phosphorylation. Studies have confirmed that Peficitinib effectively suppresses the phosphorylation of STAT1, STAT3, and STAT5 in various cell types, including immune cells and arthritis fibroblast-like synoviocytes (RA-FLS). [13][19][20][21][22]
- **Reduced Pro-inflammatory Cytokine and Chemokine Production:** By preventing STATs from activating gene transcription, Peficitinib significantly reduces the production and release of a wide array of pro-inflammatory mediators. These include key cytokines such as IL-2, IL-6, IL-17, and IFN- γ , as well as chemokines like MCP-1/CCL2 that are responsible for recruiting inflammatory cells to sites of tissue damage. [6][10][19][20]
- **Modulation of Immune Cell Function:**


- T-Cells: Peficitinib has been shown to inhibit the IL-2-induced proliferation of T-cells, a critical process in adaptive immune responses.[9][13][17] suppresses the production of key T-cell cytokines like IL-17 and IFN- γ . [20]
- Monocytes: The drug curtails the chemotactic activity of monocytes, reducing their migration to inflamed tissues.[19][23]
- Fibroblast-Like Synoviocytes (FLS): In the context of rheumatoid arthritis, FLS are key drivers of joint destruction. Peficitinib suppresses the inflammatory phenotype of RA-FLS, reducing their proliferation and their production of tissue-degrading enzymes (matrix metalloproteinases) and promote blood vessel formation (VEGF).[19][21][23]

Experimental Validation: A Framework for Assessing Mechanism

The mechanism of action of any JAK inhibitor is validated through a tiered system of experiments, moving from direct enzymatic interaction to complex systems. This approach ensures a thorough understanding of the drug's activity and provides a self-validating framework.

Protocol 1: In Vitro Biochemical Kinase Assay

- Expertise & Causality: This is the foundational experiment. Its purpose is to quantify the direct, cell-free interaction between Peficitinib and its target. This is the most direct way to determine the intrinsic potency (IC_{50}) and selectivity profile of the inhibitor against each JAK isoform, providing the primary mechanism.[24]
- Methodology:
 - Reagent Preparation: Recombinant human JAK1, JAK2, JAK3, or TYK2 enzymes are prepared along with a specific peptide substrate and ATP. serially diluted to create a range of concentrations.
 - Reaction Setup: The JAK enzyme, substrate, and kinase assay buffer are added to wells of a microplate.
 - Inhibitor Addition: The diluted Peficitinib is added to the wells. Control wells with no inhibitor (100% activity) and no enzyme (background) are included.
 - Reaction Initiation & Incubation: The kinase reaction is initiated by adding ATP. The plate is incubated to allow for substrate phosphorylation.
 - Detection: The amount of phosphorylated substrate or the amount of ADP produced is quantified. A common method is the ADP-Glo™ assay, which produces a luminescence-based signal that is inversely proportional to kinase activity.
 - Data Analysis: The percentage of kinase inhibition is plotted against the logarithm of the Peficitinib concentration. A sigmoidal dose-response curve is fitted to the data to calculate the IC_{50} value—the concentration at which Peficitinib inhibits 50% of the enzyme's activity.[25]



[Click to download full resolution via product page](#)

Figure 3: Workflow for an in vitro biochemical kinase assay.

Protocol 2: Cellular Phospho-STAT (pSTAT) Inhibition Assay

- Expertise & Causality: This assay is the critical next step to validate the findings from the biochemical assay in a biologically relevant system. It confirms that Peficitinib can penetrate the cell membrane, engage its target (JAKs) within the intracellular environment, and produce the expected downstream inhibition of STAT phosphorylation. This provides a direct link between target inhibition and cellular function.
- Methodology:
 - Cell Preparation: Peripheral blood mononuclear cells (PBMCs) are isolated from healthy donor blood.
 - Inhibitor Pre-incubation: The PBMCs are pre-incubated with various concentrations of Peficitinib or a vehicle control.

- Cytokine Stimulation: Cells are then stimulated with a specific cytokine to activate a particular JAK-STAT pathway (e.g., IL-2 to activate JAK1/3 and IL-6 to activate JAK1/2 and STAT3).
- Fixation and Permeabilization: The reaction is stopped, and cells are fixed to preserve their state, then permeabilized to allow antibodies to enter.
- Intracellular Staining: The cells are stained with a fluorescently-labeled antibody that specifically binds to the phosphorylated form of the target S (e.g., anti-pSTAT5).
- Flow Cytometry Analysis: The cells are analyzed using a flow cytometer, which measures the fluorescence intensity of individual cells. The level of fluorescence is directly proportional to the amount of phosphorylated STAT.
- Data Analysis: The reduction in pSTAT signal in Peficitinib-treated cells compared to the stimulated control is used to calculate the IC_{50} for pSTAT [26]



[Click to download full resolution via product page](#)

Figure 4: Workflow for a cellular phospho-STAT inhibition assay.

Protocol 3: In Vivo Animal Models of Arthritis

- Expertise & Causality: In vivo models are indispensable for evaluating a drug's efficacy in the context of a whole, living organism. The rat adjuvant-arthritis (AIA) model, for instance, mimics many features of human RA, including joint inflammation, swelling, and bone erosion.[15] Success in this demonstrates that the drug has a suitable pharmacokinetic profile (i.e., it can be absorbed, distributed to the site of inflammation, and remain active to produce a therapeutic effect).[27][28][29]
- Methodology (AIA Model Example):
 - Induction of Arthritis: Arthritis is induced in rats by injecting an adjuvant (e.g., Mycobacterium tuberculosis) into the paw or base of the tail.
 - Treatment Administration: Peficitinib is administered orally to the rats daily, starting either before (prophylactic) or after (therapeutic) the onset of symptoms.[22] A control group receives a vehicle.
 - Efficacy Assessment: Disease progression is monitored over several weeks. Key endpoints include:
 - Clinical Scoring: Visual assessment of paw swelling and inflammation.
 - Paw Volume Measurement: Quantifying edema using a plethysmometer.
 - Histopathology: Microscopic examination of joint tissues to assess inflammation and cartilage/bone destruction.
 - Biomarker Analysis: Measuring levels of inflammatory cytokines in the blood.
 - Data Analysis: The effects of Peficitinib are compared to the vehicle control group to determine if the treatment significantly reduces the signs and symptoms of arthritis.

Clinical Translation and Therapeutic Impact

The mechanistic understanding derived from preclinical studies provides the rationale for clinical development. Peficitinib has demonstrated clinical efficacy in Phase 2 and 3 trials, particularly in Asian patient populations with RA who had an inadequate response to conventional therapies.[7][8] Clinical improvements in the prevention of joint destruction were observed with once-daily oral dosing.[7][30] The safety profile of Peficitinib is consistent with other drugs in the class, with notable adverse events including an increased risk of herpes zoster and serious infections, which is an expected consequence of modulating the immune system via this pathway.[7][31][32]

Conclusion

Peficitinib (hydrochloride) exerts its therapeutic effect in autoimmune diseases through a clear and potent mechanism of action. As a pan-JAK inhibitor, it targets the enzymatic core of the JAK-STAT signaling pathway. By competitively inhibiting ATP binding, it prevents the phosphorylation cascade that is transducing signals from numerous pro-inflammatory cytokines. This blockade leads to a comprehensive dampening of the immune response, characterized by reduced STAT activation, decreased production of inflammatory mediators, and suppressed function of key immune cells and stromal cells like synovial cells. This well-defined mechanism, validated through a rigorous hierarchy of biochemical, cellular, and in vivo experiments, establishes Peficitinib as a targeted therapeutic agent for managing the chronic inflammation that drives autoimmune diseases like rheumatoid arthritis.

References

- What is the mechanism of Peficitinib Hydrobromide? - Patsnap Synapse. (2024, July 17). Available from: [\[Link\]](#)
- What is Peficitinib Hydrobromide used for? - Patsnap Synapse. (2024, June 14). Available from: [\[Link\]](#)
- Schwartz, D. M., Kanno, Y., Villarino, A., Ward, M., Gadina, M., & O'Shea, J. J. (2017). JAK-STAT Signaling as a Target for Inflammatory and Autoimmune Diseases: Current and Future Prospects. *Immunity*, 46(5), 791-804. Available from: [\[Link\]](#)
- Markham, A. (2020). Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials. *Expert Opinion on Pharmacotherapy*, 21(9), 1435-1443. Available from: [\[Link\]](#)
- Markham, A. (2020). Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials. *PubMed*. Available from: [\[Link\]](#)
- Schwartz, D. M., Kanno, Y., Villarino, A., Ward, M., Gadina, M., & O'Shea, J. J. (2017). JAK-STAT Signaling as a Target for Inflammatory and Autoimmune Diseases: Current and Future Prospects. *PubMed*. Available from: [\[Link\]](#)
- Xin, P., Xu, X., Deng, C., Liu, S., Wang, Y., Zhou, L., & Sun, S. (2024). Janus Kinases and Autoimmunity: Bridging Pathways to Therapy. *Scilight Preprint*. Available from: [\[Link\]](#)
- Ito, T., et al. (2019). In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitor. *Arthritis Research & Therapy*, 21(1), 260. Available from: [\[Link\]](#)
- Tanaka, Y., et al. (2020). Efficacy and safety of peficitinib in rheumatoid arthritis. *Expert Opinion on Pharmacotherapy*, 21(12), 1435-1443. Available from: [\[Link\]](#)
- peficitinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. (2012, November 14). Available from: [\[Link\]](#)
- JAK-STAT Signaling Pathway: Functions and Biomarkers - AnyGenes. Available from: [\[Link\]](#)
- Yamazaki, S., et al. (2018). Discovery and structural characterization of peficitinib (ASP015K) as a novel and potent JAK inhibitor. *Bioorganic & Medicinal Chemistry*, 26(19), 5275-5287. Available from: [\[Link\]](#)
- JAK-STAT Signaling Pathway: A Comprehensive Exploration - Assay Genie. (2024, January 18). Available from: [\[Link\]](#)
- Al-Salama, Z. T. (2021). JAK Inhibitors and Modulation of B Cell Immune Responses in Rheumatoid Arthritis. *Frontiers in Immunology*, 12, 738221. Available from: [\[Link\]](#)
- McKeage, K. (2020). Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials. *Taylor & Francis Online*. Available from: [\[Link\]](#)
- Takeuchi, T., et al. (2019). Efficacy and safety of peficitinib (ASP015K) in patients with rheumatoid arthritis and an inadequate response to conventional DMARDs: a randomised, double-blind, placebo-controlled phase III trial (RAJ3). *Annals of the Rheumatic Diseases*, 78(10), 1330-1341. Available from: [\[Link\]](#)
- Study Assesses Safety, Efficacy of Peficitinib in Patients with Rheumatoid Arthritis. (2023, April 7). *AJMC*. Available from: [\[Link\]](#)
- Isozaki, T., et al. (2019). Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis-Like Synovial Cells. *International Journal of Molecular Sciences*, 20(12), 2869. Available from: [\[Link\]](#)
- Deodhar, A., et al. (2017). Evaluation of JAK3 Biology in Autoimmune Disease Using a Highly Selective, Irreversible JAK3 Inhibitor. *The Journal of Immunology*, 198(2), 244-255. Available from: [\[Link\]](#)

- Tanaka, Y. (2012). In vitro and in vivo analysis of a JAK inhibitor in rheumatoid arthritis. ScienceDirect. Available from: [\[Link\]](#)
- Lucet, I. S., & Murphy, J. M. (2011). In vitro JAK kinase activity and inhibition assays. Methods in Molecular Biology, 693, 111-125. Available from: [\[Link\]](#)
- Li, Y., et al. (2022). Optimization of Pyrimidine Compounds as Potent JAK1 Inhibitors and the Discovery of R507 as a Clinical Candidate. Journal of Chemistry, 65(22), 15004-15020. Available from: [\[Link\]](#)
- Angelini, J., et al. (2022). JAK inhibitors: an evidence-based choice of the most appropriate molecule. Frontiers in Pharmacology, 13, 960995. Available from: [\[Link\]](#)
- Tanaka, Y. (2012). In vitro and in vivo analysis of a JAK inhibitor in rheumatoid arthritis. PubMed. Available from: [\[Link\]](#)
- Parra, M. A., & Fara, A. (2022). Jak Inhibitors for Treatment of Autoimmune Diseases: Lessons from Systemic Sclerosis and Systemic Lupus Erythematosus. International Journal of Molecular Sciences, 23(15), 8408. Available from: [\[Link\]](#)
- Isozaki, T., et al. (2019). Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Like Synoviocytes. MDPI. Available from: [\[Link\]](#)
- Takeuchi, T., et al. (2023). Safety and Effectiveness of Peficitinib (ASP015K) in Patients with Rheumatoid Arthritis: Final Results (32 Months of Mean Treatment) From a Long-Term, Open-Label Extension Study in Japan, Korea, and Taiwan. Arthritis Research & Therapy, 25(1), 54. Available from: [\[Link\]](#)
- Arito, M., et al. (2020). Role of JAK-STAT signaling in the pathogenic behavior of fibroblast-like synoviocytes in rheumatoid arthritis: Effect of the novel inhibitor peficitinib. International Immunopharmacology, 88, 106927. Available from: [\[Link\]](#)
- JAK-STAT inhibitors in Immune mediated diseases: An Overview. (2023, July 21). International Journal of Research in Medical Sciences. Available from: [\[Link\]](#)
- Ikari, Y., et al. (2020). Peficitinib Inhibits Angiogenesis via Suppression of VEGF Production in Rheumatoid Arthritis Fibroblast-like Synoviocytes. Arthritis Research & Therapy. Available from: [\[Link\]](#)
- Peficitinib | C18H22N4O2 | CID 57928403 - PubChem. Available from: [\[Link\]](#)
- Peficitinib Hydrobromide | Drug Information, Uses, Side Effects, Chemistry. Available from: [\[Link\]](#)
- peficitinib - Drug Central. Available from: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

1. JAK-STAT Signaling as a Target for Inflammatory and Autoimmune Diseases: Current and Future Prospects - PMC [[pmc.ncbi.nlm.nih.gov](#)]
2. JAK-STAT Signaling as a Target for Inflammatory and Autoimmune Diseases: Current and Future Prospects - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
3. Janus Kinases and Autoimmunity: Bridging Pathways to Therapy [[sciltp.com](#)]
4. anygenes.com [[anygenes.com](#)]
5. assaygenie.com [[assaygenie.com](#)]
6. What is Peficitinib Hydrobromide used for? [[synapse.patsnap.com](#)]
7. tandfonline.com [[tandfonline.com](#)]
8. Peficitinib for the treatment of rheumatoid arthritis: an overview from clinical trials - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
9. tandfonline.com [[tandfonline.com](#)]
10. What is the mechanism of Peficitinib Hydrobromide? [[synapse.patsnap.com](#)]
11. benchchem.com [[benchchem.com](#)]

- [12. peficitinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY \[guidetopharmacology.org\]](#)
- [13. Peficitinib hydrobromide | JAK inhibitor | Psoriasis and Rheumatoid Arthritis | CAS# 1353219-05-2 | InvivoChem \[invivochem.com\]](#)
- [14. Peficitinib | C18H22N4O2 | CID 57928403 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [15. tandfonline.com \[tandfonline.com\]](#)
- [16. researchgate.net \[researchgate.net\]](#)
- [17. JAK Inhibitors and Modulation of B Cell Immune Responses in Rheumatoid Arthritis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [18. mdpi.com \[mdpi.com\]](#)
- [19. Peficitinib Inhibits the Chemotactic Activity of Monocytes via Proinflammatory Cytokine Production in Rheumatoid Arthritis Fibroblast-Like Synovial Cells - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. In vitro pharmacological effects of peficitinib on lymphocyte activation: a potential treatment for systemic sclerosis with JAK inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. Role of JAK-STAT signaling in the pathogenic behavior of fibroblast-like synoviocytes in rheumatoid arthritis: Effect of the novel JAK inhibitor peficitinib - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. medchemexpress.com \[medchemexpress.com\]](#)
- [23. Peficitinib Inhibits Angiogenesis via Suppression of VEGF Production in Rheumatoid Arthritis Fibroblast-like Synoviocytes - ACR Meeting Abstracts \[acrabstracts.org\]](#)
- [24. In vitro JAK kinase activity and inhibition assays - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [25. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [26. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [27. Evaluation of JAK3 Biology in Autoimmune Disease Using a Highly Selective, Irreversible JAK3 Inhibitor - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [28. Redirecting \[linkinghub.elsevier.com\]](#)
- [29. In vitro and in vivo analysis of a JAK inhibitor in rheumatoid arthritis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [30. ard.bmj.com \[ard.bmj.com\]](#)
- [31. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [32. docwirenews.com \[docwirenews.com\]](#)
- [To cite this document: BenchChem. \[Introduction: Targeting the Engine of Inflammation in Autoimmune Disease\]. BenchChem, \[2026\]. \[Online PDF \[https://www.benchchem.com/product/b12391228/docs#introduction-targeting-the-engine-of-inflammation-in-autoimmune-disease\]\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental application.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)